Cas no 885223-58-5 (3-methyl-1H-Indazole-5-carboxylic acid)

3-methyl-1H-Indazole-5-carboxylic acid structure

885223-58-5 structure

Product Name:3-methyl-1H-Indazole-5-carboxylic acid

CAS No:885223-58-5

MF:C₉H₈N₂O₂

MW:176.172021865845

MDL:MFCD14706741

CID:838992

PubChem ID:59694489

Update Time:2024-10-26

3-methyl-1H-Indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-methyl-1H-Indazole-5-carboxylic acid
- 1H-Indazole-5-carboxylic acid, 3-methyl-
- 3-methyl-2H-indazole-5-carboxylic acid
- 3-Methyl-1H-indazole-5-carboxylic acid (ACI)
- MB14464
- Z1255497795
- BGNZTRUIXUSPDY-UHFFFAOYSA-N
- SCHEMBL1145076
- 3-Methyl-1H-indazole-5-carboxlic acid
- 885223-58-5
- MFCD14706741
- DB-077322
- CS-0091825
- F13590
- 3-Methyl-1H-indazole-5-carboxylicacid
- AKOS016002815
- AS-47400
- DTXSID20732674
- EN300-244757
- MDL： MFCD14706741
- Inchi： 1S/C9H8N2O2/c1-5-7-4-6(9(12)13)2-3-8(7)11-10-5/h2-4H,1H3,(H,10,11)(H,12,13)
- InChI Key： BGNZTRUIXUSPDY-UHFFFAOYSA-N
- SMILES： O=C(C1C=C2C(NN=C2C)=CC=1)O

Computed Properties

Exact Mass: 176.058577502g/mol
Monoisotopic Mass: 176.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 66Å²

3-methyl-1H-Indazole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0570-1g	3-Methyl-1H-indazole-5-carboxylic acid	885223-58-5	97%	1g	4223.25CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0570-5g	3-Methyl-1H-indazole-5-carboxylic acid	885223-58-5	97%	5g	14840.74CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0570-500mg	3-Methyl-1H-indazole-5-carboxylic acid	885223-58-5	97%	500mg	2535.65CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0570-250mg	3-Methyl-1H-indazole-5-carboxylic acid	885223-58-5	97%	250mg	1687.6CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0570-100mg	3-Methyl-1H-indazole-5-carboxylic acid	885223-58-5	97%	100mg	1263.58CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	45R0570-50mg	3-Methyl-1H-indazole-5-carboxylic acid	885223-58-5	97%	50mg	1060.05CNY	2021-05-07
Chemenu	CM150000-1g	3-methyl-1H-indazole-5-carboxylic acid	885223-58-5	95%	1g	$***	2023-03-31
Fluorochem	223608-1g	3-Methyl-1H-indazole-5-carboxylic acid	885223-58-5	95%	1g	￡929.00	2022-02-28
abcr	AB463048-1 g	3-Methyl-1H-indazole-5-carboxylic acid	885223-58-5		1g	€904.60	2023-07-18
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3-methyl-1H-Indazole-5-carboxylic acid Production Method

Production Method 1

1015068-76-4

885223-58-5

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 20 h, rt
1.2 Reagents: Citric acid Solvents: Water ; pH 6

Reference

Maximizing lipophilic efficiency: The use of free-wilson analysis in the design of inhibitors of acetyl-CoA carboxylase

Freeman-Cook, Kevin D.; et al, Journal of Medicinal Chemistry, 2012, 55(2), 935-942

Production Method 2

552331-15-4

885223-58-5

Reaction Conditions

1.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane
2.1 Reagents: Hydrazine ; 117 °C
3.1 Reagents: tert-Butyllithium Solvents: Tetrahydrofuran
3.2 -

Reference

2-Aminothiadiazole inhibitors of AKT1 as potential cancer therapeutics

Zeng, Qingping; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(5), 1652-1656

Production Method 3

552331-16-5

885223-58-5

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Tetrahydrofuran
1.2 -

Reference

2-Aminothiadiazole inhibitors of AKT1 as potential cancer therapeutics

Zeng, Qingping; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(5), 1652-1656

Production Method 4

198477-89-3

885223-58-5

Reaction Conditions

1.1 Reagents: Hydrazine ; 117 °C
2.1 Reagents: tert-Butyllithium Solvents: Tetrahydrofuran
2.2 -

Reference

2-Aminothiadiazole inhibitors of AKT1 as potential cancer therapeutics

Zeng, Qingping; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(5), 1652-1656

Production Method 5

93777-26-5

885223-58-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 0 °C; 0 °C
2.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane
3.1 Reagents: Hydrazine ; 117 °C
4.1 Reagents: tert-Butyllithium Solvents: Tetrahydrofuran
4.2 -

Reference

2-Aminothiadiazole inhibitors of AKT1 as potential cancer therapeutics

Zeng, Qingping; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(5), 1652-1656